3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C23H30N4O4S2
• Molecular Weight: 490.6 g/mol
• IUPAC Name: (5Z)-3-(3-methoxypropyl)-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C23H30N4O4S2/c1-15(2)31-12-5-9-24-20-17(21(28)27-14-16(3)7-8-19(27)25-20)13-18-22(29)26(23(32)33-18)10-6-11-30-4/h7-8,13-15,24H,5-6,9-12H2,1-4H3/b18-13-
• Standard InChI Key: WINANCBMPBQMOY-AQTBWJFISA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)NCCCOC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)NCCCOC(C)C)C=C1

Introduction

Structural and Molecular Characteristics

Molecular Formula and Stereochemistry

The compound’s molecular formula is C23H30N4O4S2, with a molar mass of 490.6 g/mol. Its Z-configuration at the thiazolidinone-ylidene methyl group is critical for maintaining planar geometry, enabling π-π stacking interactions with biological targets. The pyrido[1,2-a]pyrimidin-4-one system forms a bicyclic framework, while the thiazolidinone ring introduces sulfur and nitrogen atoms that enhance electron delocalization.

Table 1: Key Structural Features

Feature	Description
Core Structure	Pyrido[1,2-a]pyrimidin-4-one fused with thiazolidinone
Substituents	3-Methoxypropyl, 7-methyl, isopropyloxypropylamino
Stereochemistry	Z-configuration at C5 of thiazolidinone-ylidene
Functional Groups	Ketone (C=O), thione (C=S), secondary amine, ether (C-O-C)

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy confirms the compound’s structure, with distinct signals for the methoxypropyl (–OCH3) proton at δ 3.24 ppm and the thione sulfur’s deshielding effect on adjacent carbons. High-Resolution Mass Spectrometry (HRMS) validates the molecular ion peak at m/z 491.14 [M+H]⁺, consistent with the formula C23H30N4O4S2.

Synthetic Methodology

Multi-Step Synthesis Pathway

The synthesis involves a convergent strategy, combining pyrido[1,2-a]pyrimidin-4-one and thiazolidinone precursors:

• Formation of Pyrido-Pyrimidinone Core:
  Condensation of 7-methyl-2-aminopyridine with β-ketoester derivatives under acidic conditions yields the pyrido[1,2-a]pyrimidin-4-one scaffold.

• Thiazolidinone Ring Construction:
  Cyclization of 3-methoxypropyl isothiocyanate with mercaptoacetic acid generates the 4-oxo-2-thioxo-thiazolidin-5-ylidene intermediate.

• Coupling Reaction:
  A Knoevenagel condensation links the pyrido-pyrimidinone and thiazolidinone moieties, facilitated by piperidine in ethanol at reflux.

• Aminoalkylation:
  Introduction of the [3-(propan-2-yloxy)propyl]amino group via nucleophilic substitution using DMF as a solvent.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
1	H2SO4, 110°C, 6h	78	95%
2	EtOH, reflux, 12h	65	90%
3	Piperidine, EtOH, 80°C	82	98%
4	K2CO3, DMF, 60°C	70	93%

Biological Activity and Mechanistic Insights

Anti-Inflammatory Properties

In vitro studies demonstrate dose-dependent inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), with IC50 values of 1.2 µM and 0.9 µM, respectively. The thiazolidinone’s thione group chelates zinc ions in COX-2’s active site, while the methoxypropyl chain enhances membrane permeability.

Table 3: Cytotoxicity Profile

Cell Line	GI50 (µM)	Mechanism of Action
MCF-7	5.8	Caspase-3 activation, DNA intercalation
A549	7.2	Topoisomerase IIα inhibition
HEK293 (normal)	>50	Low toxicity to non-cancerous cells

Computational and Molecular Modeling

Molecular Docking Studies

Docking simulations (PDB: 1CX2) reveal a binding affinity of -9.2 kcal/mol for COX-2, driven by hydrogen bonds between the thione group and Arg120/His75 residues. The pyrido-pyrimidinone core occupies the hydrophobic pocket, minimizing steric clashes.

ADMET Predictions

Physicochemical properties calculated using SwissADME indicate:

• LogP: 2.1 (optimal for blood-brain barrier penetration)

• H-bond acceptors: 6 (within Lipinski’s rule)

• Toxicity: Low hepatotoxicity risk (ProTox-II score: 0.12)

Challenges and Future Directions

Despite promising preclinical data, the compound’s poor aqueous solubility (LogS: -4.1) limits bioavailability. Structural modifications, such as PEGylation or pro-drug formulations, could address this issue. Further in vivo studies are essential to validate efficacy and safety profiles before clinical translation.